Cas no 921527-95-9 (3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• CAS No: 921527-95-9
• MF: C₂₂H₂₃N₃O₅
• MW: 409.435125589371
• CID: 6103812
• PubChem ID: 16820319
• Update Time: 2025-06-11

3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• Benzamide, 3,4,5-trimethoxy-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-
• 3,4,5-trimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide
• F2236-0011
• AB00678116-01
• AKOS024629866
• 3,4,5-trimethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• 921527-95-9
• 3,4,5-trimethoxy-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide

• Inchi： 1S/C22H23N3O5/c1-28-18-13-16(14-19(29-2)21(18)30-3)22(27)23-11-12-25-20(26)10-9-17(24-25)15-7-5-4-6-8-15/h4-10,13-14H,11-12H2,1-3H3,(H,23,27)
• InChI Key： DEDOBXAZRLJZLK-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 409.16377084g/mol
• Monoisotopic Mass: 409.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.54±0.46(Predicted)

Additional information on 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

Introduction to 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 921527-95-9, formally known as 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide, represents a fascinating subject of study in the realm of chemical biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents. The structural motif of this compound incorporates several key functional groups that contribute to its unique chemical behavior and biological activity.

At the core of this compound's structure lies a benzamide moiety, which is a well-documented pharmacophore in medicinal chemistry. Benzamides are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The presence of 3,4,5-trimethoxy substituents on the benzene ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. These substituents can enhance lipophilicity and binding affinity, making the compound a promising candidate for drug discovery.

The nitrogen-containing heterocycle, specifically the 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl group, adds another layer of complexity to the compound's structure. Pyridazine derivatives have been extensively studied for their role in various biological processes. The oxo group within this heterocycle can participate in hydrogen bonding interactions, while the phenyl ring provides additional hydrophobicity and spatial orientation. These features are critical for optimizing binding to biological receptors and enzymes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies using molecular docking simulations have suggested that 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with ongoing research efforts aimed at identifying novel inhibitors for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in terms of selectivity and potency against target enzymes. The benzamide moiety is particularly noteworthy for its ability to modulate enzyme activity through both covalent and non-covalent interactions. This dual mechanism of action could enhance therapeutic efficacy while minimizing side effects.

The synthesis of 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic transformations have streamlined the process, allowing for greater accessibility for further research.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. The structural components of 3,4,5-trimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide suggest that it may interact with neurotransmitter systems involved in conditions like Alzheimer's disease and Parkinson's disease. Preliminary research indicates that it may modulate acetylcholinesterase activity without significant toxicity at therapeutic doses.

The role of computational modeling in understanding the pharmacological properties of this compound cannot be overstated. Advanced techniques such as quantum mechanics/molecular mechanics (QM/MM) simulations have provided insights into how different parts of the molecule interact with biological targets at an atomic level. These studies not only enhance our understanding but also guide future modifications to improve potency and selectivity.

Future directions in research on CAS no. 921527-95-9 include exploring its potential as an intermediate in synthesizing more complex derivatives with enhanced pharmacological profiles. By leveraging structure-based drug design principles, researchers aim to develop analogs that exhibit improved solubility and bioavailability while maintaining or enhancing target binding affinity.

The broader implications of studying compounds like 3,4,5-trimethoxy-N-2-(6-oxyo)-ethylbenzamide extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how molecular structure influences biological activity and provide valuable insights into drug design strategies. As computational tools continue to evolve and synthetic methodologies advance